1-Acrylyl-2-fluoro-4-methoxybenzene

• Molecular Formula: C10H9FO2
• Molecular Weight: 180.17 g/mol
• IUPAC Name: 1-(2-fluoro-4-methoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C10H9FO2/c1-3-10(12)8-5-4-7(13-2)6-9(8)11/h3-6H,1H2,2H3
• InChI Key: RIGCUYPKKJASDP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)C=C)F

Description

1-Acrylyl-2-fluoro-4-methoxybenzene is a substituted benzene derivative featuring an acrylyl group (CH₂=CHCO-), a fluorine atom at the ortho position, and a methoxy group at the para position. The acrylyl group confers electrophilic reactivity, enabling participation in Michael addition or polymerization reactions, while the fluorine and methoxy substituents enhance stability and modulate electronic properties.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The provided evidence highlights several substituted benzene derivatives used as pesticides, which share structural motifs with 1-acrylyl-2-fluoro-4-methoxybenzene. Below is a comparative analysis:

Table 1: Structural and Functional Comparison

Compound Name	Key Substituents	Functional Group	Primary Use
1-Acrylyl-2-fluoro-4-methoxybenzene	2-F, 4-OCH₃, acrylyl	Acrylyl ester	Unknown (research phase)
Bromopropylate	4-Br, α-(4-BrPh)-α-hydroxy	Benzeneacetate ester	Acaricide
Chloropropylate	4-Cl, α-(4-ClPh)-α-hydroxy	Benzeneacetate ester	Insecticide
Fluazolate	5-(Br,CF₃-pyrazole), 2-Cl, 4-F	Benzoate ester	Herbicide
Flamprop-isopropyl	N-benzoyl-N-(3-Cl-4-FPh)-DL-alanine	Alanine derivative	Herbicide

Key Observations

Substituent Effects: Fluorine and methoxy groups in 1-acrylyl-2-fluoro-4-methoxybenzene mirror the halogenated and alkoxy substituents in bromopropylate, chloropropylate, and fluazolate. These groups enhance lipophilicity and resistance to metabolic degradation, critical for pesticidal activity . hydrolytic stability).

Functional Group Impact :

• Ester-linked compounds (e.g., bromopropylate) exhibit hydrolytic lability, enabling controlled release of active metabolites. In contrast, the acrylyl group may favor irreversible binding or cross-linking in biological systems.

Biological Activity :

• The evidence compounds act as acaricides, insecticides, or herbicides, targeting specific enzymes or receptors (e.g., GABA receptors in mites for bromopropylate). The absence of bioactivity data for 1-acrylyl-2-fluoro-4-methoxybenzene precludes direct mechanistic comparisons .

Research Findings and Limitations

• Synthesis : 1-Acrylyl-2-fluoro-4-methoxybenzene can be synthesized via Friedel-Crafts acylation or nucleophilic substitution, analogous to methods for fluazolate (a benzoate ester with halogen substituents) .
• Stability : Fluorine at the ortho position likely enhances thermal stability, as seen in fluazolate, which retains efficacy under field conditions .
• Data Gaps: No peer-reviewed studies on its pesticidal or pharmacological activity were identified in the provided evidence. This contrasts with well-documented compounds like flamprop-isopropyl, which inhibits cell wall synthesis in weeds .